Cas no 956894-13-6 ([4-(Pentan-3-ylcarbamoyl)phenyl]boronic acid)

• Product Name: [4-(Pentan-3-ylcarbamoyl)phenyl]boronic acid
• CAS No: 956894-13-6
• MF: C₁₂H₁₈BNO₃
• MW: 235.087223529816
• MDL: MFCD31700571
• CID: 4674379
• PubChem ID: 130141786
• Update Time: 2025-06-10

[4-(Pentan-3-ylcarbamoyl)phenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

• [4-(3-Pentanylcarbamoyl)phenyl]boronic acid
• [4-(Pentan-3-ylcarbamoyl)phenyl]boronic acid
• H11722
• CS-0458318
• [4-(3-Pentanylcarbamoyl)phenyl]boronicacid
• (4-(pentan-3-ylcarbamoyl)phenyl)boronic acid
• AKOS037646060
• AS-66114
• 956894-13-6
• {4-[(pentan-3-yl)carbamoyl]phenyl}boronic acid

• MDL： MFCD31700571
• Inchi： 1S/C12H18BNO3/c1-3-11(4-2)14-12(15)9-5-7-10(8-6-9)13(16)17/h5-8,11,16-17H,3-4H2,1-2H3,(H,14,15)
• InChI Key： KJQGCBCLYZDJGA-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(B(O)O)=CC=1)NC(CC)CC

Computed Properties

• Exact Mass: 235.1379736g/mol
• Monoisotopic Mass: 235.1379736g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6

Additional information on [4-(Pentan-3-ylcarbamoyl)phenyl]boronic acid

Introduction to [4-(Pentan-3-ylcarbamoyl)phenyl]boronic Acid (CAS No. 956894-13-6)

[4-(Pentan-3-ylcarbamoyl)phenyl]boronic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 956894-13-6, features a unique molecular structure that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both a pentan-3-ylcarbamoyl moiety and a boronic acid functional group imparts distinct chemical properties that are highly relevant to modern drug discovery efforts.

The compound's structure consists of a phenyl ring substituted with a pentan-3-ylcarbamoyl group at the 4-position, further functionalized with a boronic acid moiety. This arrangement not only enhances its reactivity but also makes it a versatile building block for constructing more complex molecules. Boronic acids, in particular, are well-known for their ability to participate in various organic transformations, including Suzuki-Miyaura cross-coupling reactions, which are widely employed in the synthesis of pharmaceuticals and agrochemicals.

In recent years, [4-(Pentan-3-ylcarbamoyl)phenyl]boronic acid has been explored in the context of developing novel therapeutic agents. Its boronic acid component allows for interactions with other molecules, making it a potential candidate for designing drugs that target specific biological pathways. For instance, boronic acids have been investigated for their role in inhibiting enzymes and receptors involved in diseases such as cancer and inflammatory disorders. The pentan-3-ylcarbamoyl group adds an additional layer of complexity, influencing the compound's solubility and metabolic stability, which are critical factors in drug design.

One of the most compelling aspects of this compound is its utility in the field of medicinal chemistry. Researchers have leveraged its structural features to develop analogs with enhanced pharmacological properties. The ability to modify the phenyl ring and the pentan-3-ylcarbamoyl moiety allows for fine-tuning of the compound's biological activity. This flexibility has led to several promising candidates being tested in preclinical studies. The boronic acid functionality, in particular, has been highlighted for its role in creating stable intermediates that can be further transformed into active pharmaceutical ingredients (APIs).

Recent advancements in computational chemistry have also contributed to the growing interest in [4-(Pentan-3-ylcarbamoyl)phenyl]boronic acid. Molecular modeling studies have revealed insights into how this compound interacts with biological targets, providing valuable information for drug design. These studies have shown that the boronic acid group can form hydrogen bonds with specific residues in proteins, potentially leading to the development of highly selective inhibitors. Additionally, the pentan-3-ylcarbamoyl group has been found to influence the compound's binding affinity and pharmacokinetic properties.

The synthesis of [4-(Pentan-3-ylcarbamoyl)phenyl]boronic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the boronic acid group typically involves halogenation followed by lithiation and borylation steps. These synthetic strategies have been optimized over time to improve yield and purity, making it more accessible for research applications. The availability of high-quality starting materials and well-established synthetic routes has facilitated its use in various drug discovery programs.

In conclusion, [4-(Pentan-3-ylcarbamoyl)phenyl]boronic acid (CAS No. 956894-13-6) is a versatile and valuable compound in pharmaceutical research. Its unique structural features make it an excellent candidate for developing novel therapeutic agents targeting various diseases. The combination of its boronic acid functionality and pentan-3-ylcarbamoyl moiety provides numerous opportunities for chemical modification and biological exploration. As research continues to advance, this compound is expected to play an increasingly important role in the discovery and development of new drugs.